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Abstract
Isariin C is a naturally occurring cyclodepsipeptide that has garnered interest within the

scientific community due to its insecticidal properties. This document provides a

comprehensive overview of the discovery, origin, chemical structure, and biological activity of

Isariin C. It is intended to serve as a technical resource for researchers and professionals

involved in natural product chemistry, drug discovery, and related fields. The information

presented herein is a synthesis of available scientific literature, with a focus on providing clear,

structured data and methodologies to facilitate further research and development.

Discovery and Origin
Isariin C was first isolated from the entomopathogenic fungus Isaria felina.[1] This discovery

was part of a broader investigation into the secondary metabolites produced by this fungal

species, which led to the identification of a series of related cyclodepsipeptides, including

isariins B and D.[1] Isaria felina, a member of the phylum Ascomycota, is known for its ability to

parasitize insects, suggesting that its secondary metabolites may have evolved as virulence

factors.
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Parameter Description

Compound Name Isariin C

Year of Discovery 1981

Source Organism Isaria felina (Fungus)

Natural Habitat
Entomopathogenic fungus, found on various

insects.

Initial Publication
Journal of Antibiotics (Tokyo), 1981

Oct;34(10):1261-5

Chemical Structure and Properties
Isariin C is a cyclic depsipeptide, a class of compounds characterized by a ring structure

containing both amino acid and hydroxy acid residues linked by amide and ester bonds. Its

molecular formula is C33H59N5O7. The structure of Isariin C was elucidated using techniques

such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Table 2: Physicochemical Properties of Isariin C

Property Value

Molecular Formula C33H59N5O7

Molecular Weight 649.85 g/mol

Compound Class Cyclodepsipeptide

Key Structural Features Cyclic structure, amide and ester bonds

Biological Activity: Insecticidal Properties
Initial studies on Isariin C revealed its insecticidal activity. Specifically, it demonstrated activity

against the larvae of the greater wax moth, Galleria mellonella.[1] While the original publication

does not provide specific quantitative data such as LD50 or IC50 values in its abstract, it notes

that Isariin C exhibited insecticidal effects to a lesser extent than Isariin D.[1] The mechanism
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of action for the insecticidal activity of Isariin C and other cyclodepsipeptides is an area of

ongoing research but is thought to involve disruption of cellular processes in the target insect.

Experimental Protocols
Detailed experimental protocols from the original 1981 publications are not readily available in

their full text. However, a general methodology for the isolation and characterization of

cyclodepsipeptides from fungal cultures can be outlined.

General Isolation Protocol for Fungal
Cyclodepsipeptides
The following workflow represents a typical procedure for the isolation of secondary

metabolites like Isariin C from a fungal source.
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Caption: General workflow for the isolation and characterization of Isariin C.

Fungal Culture:Isaria felina is cultured in a suitable liquid medium to promote the production

of secondary metabolites.
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Extraction: The fungal biomass (mycelium) and the culture broth are separated. Both are

typically extracted with organic solvents (e.g., ethyl acetate, methanol) to isolate the crude

mixture of metabolites.

Purification: The crude extract is subjected to various chromatographic techniques, such as

column chromatography over silica gel, followed by high-performance liquid chromatography

(HPLC) to isolate pure Isariin C.

Structure Elucidation: The chemical structure of the purified compound is determined using

spectroscopic methods, primarily Mass Spectrometry (MS) to determine the molecular

weight and fragmentation pattern, and Nuclear Magnetic Resonance (NMR) spectroscopy

(¹H and ¹³C NMR) to establish the connectivity of atoms.

Signaling Pathways
There is currently no publicly available scientific literature detailing the specific signaling

pathways modulated by Isariin C. Research into the molecular targets and mechanisms of

action of Isariin C is a potential area for future investigation. It is important to distinguish

Isariin C from "Icariin," a flavonoid from the Epimedium plant genus, for which numerous

studies on signaling pathways exist. These two are distinct molecules with different origins and

biological activities.

Conclusion and Future Directions
Isariin C stands as a noteworthy example of a bioactive cyclodepsipeptide from a fungal

source. Its demonstrated insecticidal activity warrants further investigation, particularly in the

context of developing novel biocontrol agents. Future research should focus on:

Quantitative Bioactivity Studies: Determining the precise LD50 and IC50 values of Isariin C
against a broader range of insect pests.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by Isariin C in insects.

Total Synthesis: Developing a synthetic route for Isariin C to enable the production of larger

quantities for extensive biological testing and the creation of structural analogs with

potentially enhanced activity.
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Genomic and Biosynthetic Studies: Investigating the gene cluster responsible for Isariin C
biosynthesis in Isaria felina to understand its production and potentially engineer novel

derivatives.

The exploration of natural products like Isariin C continues to be a vital avenue for the

discovery of new molecules with valuable applications in agriculture, medicine, and scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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